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Compound of Interest

Compound Name: 2-Phenylacetohydrazide

Cat. No.: B146101 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
2-Phenylacetohydrazide is a key intermediate in the synthesis of a variety of biologically

active compounds, including potential antimicrobial, anti-inflammatory, antiviral, and anticancer

agents. Its derivatives, particularly Schiff bases formed by condensation with aldehydes and

ketones, are of significant interest in medicinal chemistry and drug discovery. This document

provides a detailed protocol for the synthesis of 2-Phenylacetohydrazide, compiled from

established chemical literature.

Chemical Properties and Data
A summary of the key quantitative data for 2-Phenylacetohydrazide is presented in the table

below for easy reference.
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Property Value References

Molecular Formula C₈H₁₀N₂O [1][2]

Molecular Weight 150.18 g/mol [1][2]

CAS Number 937-39-3 [3][4]

Melting Point 115-117 °C [2][4]

Appearance
White to off-white

powder/crystals
[1]

Purity (Assay) ≥98.0% (HPLC) [1]

Solubility Soluble in ethanol. [5]

Synthesis Protocol
The most common and straightforward method for the synthesis of 2-Phenylacetohydrazide is

the hydrazinolysis of an ester of phenylacetic acid, typically ethyl phenylacetate, using

hydrazine hydrate.

Reaction Scheme:

Materials and Equipment:

Ethyl phenylacetate

Hydrazine hydrate (80% or higher)

Absolute ethanol

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Beakers and Erlenmeyer flasks

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.sigmaaldrich.com/US/en/product/mm/820561
https://www.chemsynthesis.com/base/chemical-structure-18334.html
https://www.sigmaaldrich.com/US/en/product/mm/820561
https://www.chemsynthesis.com/base/chemical-structure-18334.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenylacetohydrazide
https://www.chembk.com/en/chem/2-PHENYLACETIC%20ACID%20HYDRAZIDE
https://www.chemsynthesis.com/base/chemical-structure-18334.html
https://www.chembk.com/en/chem/2-PHENYLACETIC%20ACID%20HYDRAZIDE
https://www.sigmaaldrich.com/US/en/product/mm/820561
https://www.sigmaaldrich.com/US/en/product/mm/820561
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Schiff_Bases_from_2_2_Chlorophenyl_acetohydrazide.pdf
https://www.benchchem.com/product/b146101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Büchner funnel and filter paper

Vacuum filtration apparatus

Melting point apparatus

Analytical balance

Experimental Procedure:

Reactant Preparation: In a clean, dry round-bottom flask, dissolve ethyl phenylacetate (1

equivalent) in absolute ethanol (approximately 5-10 mL per gram of ester).

Addition of Hydrazine Hydrate: To this solution, add hydrazine hydrate (1.5-2 equivalents)

dropwise while stirring. An exothermic reaction may be observed.

Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux using a

heating mantle with continuous stirring. Maintain the reflux for a period of 4-6 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).[5]

Product Precipitation: After the reaction is complete, allow the mixture to cool to room

temperature. The 2-Phenylacetohydrazide product will often precipitate out of the solution

upon cooling. If precipitation is slow or incomplete, the volume of the solvent can be reduced

under vacuum, or the flask can be placed in an ice bath.

Isolation of Product: Isolate the solid product by vacuum filtration using a Büchner funnel.[5]

Washing: Wash the filtered product with a small amount of cold ethanol to remove any

unreacted starting materials and impurities.[5][6]

Drying: Dry the purified product in a desiccator or a vacuum oven at a low temperature to

obtain 2-Phenylacetohydrazide as a white crystalline solid.

Characterization: Characterize the synthesized product by determining its melting point and

comparing it with the literature value. Further characterization can be performed using

spectroscopic methods such as FT-IR and ¹H-NMR.

Safety Precautions:
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Hydrazine hydrate is corrosive and toxic. Handle with appropriate personal protective

equipment (PPE), including gloves and safety goggles, in a well-ventilated fume hood.

Ethanol is flammable. Ensure that the heating mantle is spark-proof and avoid open flames.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2-Phenylacetohydrazide.

Reaction Setup
Reaction Work-up and Purification Analysis

Start Dissolve Ethyl Phenylacetate
in Ethanol Add Hydrazine Hydrate Reflux (4-6 hours) Cool to Room Temperature Precipitation of Product Vacuum Filtration Wash with Cold Ethanol Dry the Product Characterization (MP, IR, NMR) End

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Phenylacetohydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of 2-
Phenylacetohydrazide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146101#detailed-synthesis-protocol-for-2-
phenylacetohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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